5-(4-Methoxyphenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H9N3OS/c1-13-7-4-2-6(3-5-7)8-11-12-9(10)14-8/h2-5H,1H3,(H2,10,12)
• InChI Key: UJBCFMCQLVRXBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(S2)N
• Molecular Formula: C9H9N3OS
• DSSTOX Substance ID: DTXSID60351161
• Molecular Weight: 207.25 g/mol
• CAS No.: 1014-25-1

Description

5-(4-Methoxyphenyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer and Antitubercular Agent

A study by (Sekhar et al., 2019) reported the synthesis of 5-phenyl-substituted 1,3,4-thiadiazole-2-amines, including N-Benzyl-5-(4-methoxyphenyl)-1,3,4-thiadiazole-2-amine. These compounds exhibited significant in-vitro antitumor activities against breast cancer and normal human cell lines. Additionally, their antitubercular activity was tested, showing promising results against mycobacterium smegmatis.

Corrosion Inhibition

Research by (Tang et al., 2009) demonstrated that 5-(4-methoxyphenyl)-2-amino-1,3,4-thiadiazoloe (AMPT) acts as a corrosion inhibitor for copper in acidic environments. The study showed that AMPT, among other thiadiazole derivatives, effectively prevents copper corrosion.

Structural and Physical Properties

A study by (Yin et al., 2008) on a related compound, 3-[5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)-1,3-thiazolidin-4-one, provides insights into the structural and physical properties of thiadiazole derivatives. This contributes to understanding the chemical behavior of 5-(4-Methoxyphenyl)-1,3,4-thiadiazol-2-amine.

Antimicrobial Activity

(Gür et al., 2020) synthesized Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, showing strong antimicrobial activity against certain bacterial strains. The study highlights the potential of these compounds in antimicrobial applications.

Molecular Docking Studies

(Noolvi et al., 2012) conducted molecular docking studies on 2,6-disubstituted imidazo[2,1-b][1,3,4]thiadiazoles derived from 5-substituted-1,3,4-thiadiazole-2-amine. Their research helps in understanding the mechanism behind the anti-cancer and anti-bacterial properties of these compounds.

Quantum Chemical Calculations

In another study, (Xavier et al., 2012) used quantum chemical approach to investigate the electronic properties of thiadiazole derivatives, including this compound, for corrosion inhibition.

Synthesis and Characterization

(Kumar et al., 2013) synthesized and characterized 5-Phenyl-1,3,4-thiadiazole-2-amine, along with its azo dye derivatives, highlighting the compound's versatility in chemical synthesis.

Customer Q & A

Q1: What intermolecular interactions are observed in the crystal structure of derivatives of 5-(4-Methoxyphenyl)-1,3,4-thiadiazol-2-amine?

A1: Research indicates that derivatives of this compound, specifically those incorporating a benzylidene group, exhibit both intra- and intermolecular hydrogen bonding. For instance, in the crystal structure of N‐Benzylidene‐5‐(4‐methoxyphenyl)‐1,3,4‐thiadiazol‐2‐amine, weak C—H⋯S and C—H⋯N hydrogen bonds contribute to the stability of the crystal structure []. Similarly, in 2-(4-Fluorobenzylidene)-N-(4-methoxybenzylidene)-1,3,4-thiadiazol-2-amine, intermolecular C—H⋯N hydrogen bonding links the molecules, forming a two-dimensional network within the crystal structure [].

Q2: How does the conformation of N‐Benzylidene‐5‐(4‐methoxyphenyl)‐1,3,4‐thiadiazol‐2‐amine vary within its crystal structure?

A2: The asymmetric unit of N‐Benzylidene‐5‐(4‐methoxyphenyl)‐1,3,4‐thiadiazol‐2‐amine contains two independent molecules. Interestingly, the dihedral angles between the planar rings within these two molecules are distinct []. This suggests conformational flexibility within the molecule, potentially influencing its packing and interactions within the crystal lattice.